2,4,5-Trimethoxybenzonitrile

• IUPAC Name: 2,4,5-trimethoxybenzonitrile
• InChI: InChI=1S/C10H11NO3/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-5H,1-3H3
• InChI Key: QYLMOMNYCPHSJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C#N)OC)OC
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID70358681
• Molecular Weight: 193.20 g/mol
• CAS RN: 14894-77-0

Description

2,4,5-Trimethoxybenzonitrile (2,4,5-TMBN) is a versatile organic compound with a variety of uses in the laboratory and in scientific research. It is a colorless crystalline solid, with a molecular formula of C9H9NO2, and a molar mass of 165.17 g/mol. 2,4,5-TMBN is a member of the nitrile family and is a useful intermediate in the synthesis of other compounds. It has been used in the synthesis of pharmaceuticals, dyes, and other specialty chemicals.

Scientific Research Applications

• Synthesis of Pharmaceutical Intermediates : 2,3,4-Trimethoxybenzoic acid, an intermediate of trimetazidine, can be synthesized from pyrogallol, involving a process that includes methylation with dimethyl carbonate, bromination with NBS, and cyanidation with CuCN to give 2,3,4-trimethoxybenzonitrile, followed by hydrolysis (Zhao, 2010).

• Material Science and Chemistry : The regioselective synthesis of isoxazoline-ring-fused derivatives of Sc3N@Ih-C80 and C60 involves the use of 3,5-dichloro-2,4,6-trimethoxybenzonitrile oxide (Bao et al., 2016).

• Organic Reaction Mechanisms : Research into the reaction of 2,4,6-trimethylbenzonitrile N-oxide with various polysubstituted p-benzoquinones has provided insights into the structures of the products and the effects of substituents on reactivity (Shiraishi et al., 1978).

• Gold(I) Catalysis : Bis(2,4,6-trimethoxybenzonitrile)gold(I) hexafluoroantimonate is shown to be a versatile pre-catalyst for various gold-catalyzed reactions, such as cyclopropanation, methoxy cyclization, and skeletal rearrangement of enyne derivatives (Raducan et al., 2011).

• Biological and Pharmacological Studies : The synthesis, characterization, and biological evaluation of a Cr(III) complex involving 2-aminobenzonitrile as a ligand have been studied, showing potential antibacterial and antifungal activities (Govindharaju et al., 2019).

• Serotonin Receptor Research : 4-(2-((2-hydroxybenzyl)amino)ethyl)-2,5-dimethoxybenzonitrile (25CN-NBOH), a potent serotonin 2A receptor agonist, has been used extensively in in vitro, ex vivo, and in vivo studies to explore serotonin receptor signaling (Rørsted et al., 2021).

• Genetic Engineering for Herbicide Resistance : Research involving bromoxynil (3,5-dibromo-4-hydroxybenzonitrile) and its specific nitrilase enzyme from Klebsiella ozaenae, demonstrates a successful approach in conferring herbicide resistance in transgenic tobacco plants (Stalker et al., 1988).